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Compound of Interest

Compound Name: Mizacorat

Cat. No.: B605787 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for handling

Mizacorat, an investigational selective glucocorticoid receptor modulator. As a specific Safety

Data Sheet (SDS) for Mizacorat is not publicly available, the following information is based on

best practices for handling potent pharmaceutical compounds.[1][2] Researchers, scientists,

and drug development professionals should always conduct a compound-specific risk

assessment before beginning any work.

Mizacorat (also known as AZD9567) is an oral, non-steroidal selective glucocorticoid receptor

agonist being developed by AstraZeneca.[3][4] As a potent compound designed to have

pharmacological effects at low doses, stringent safety precautions are necessary to minimize

occupational exposure.[1]

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are crucial for

minimizing exposure to potent compounds like Mizacorat. The following table outlines the

recommended PPE for various laboratory activities involving this compound.
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Activity Primary Engineering Control Recommended PPE

Receiving and Storage General Laboratory Ventilation
- Nitrile Gloves- Lab Coat-

Safety Glasses

Weighing and Aliquoting
Ventilated Balance Enclosure

or Fume Hood

- Double Nitrile Gloves-

Disposable Gown- Safety

Goggles- N95 Respirator (or

higher)

Solution Preparation Chemical Fume Hood

- Double Nitrile Gloves-

Disposable Gown- Safety

Goggles- Face Shield (if

splash risk)

In-vitro/In-vivo Dosing
Biosafety Cabinet or Fume

Hood

- Double Nitrile Gloves-

Disposable Gown- Safety

Goggles

Waste Disposal N/A

- Double Nitrile Gloves-

Disposable Gown- Safety

Goggles

Operational Plan: Step-by-Step Handling Procedures
A clear operational plan is essential for the safe handling of Mizacorat. The following workflow

outlines the key steps from receiving the compound to its final disposal.

Pre-Handling Handling Protocol Post-Handling

Risk Assessment Training
Informs

Receiving Storage Weighing Dissolution Experimentation Decontamination Waste Disposal Documentation
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Caption: Operational Workflow for Handling Mizacorat
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Disposal Plan
The disposal of investigational drugs like Mizacorat must comply with institutional, local, and

federal regulations.

Waste Type Disposal Container Disposal Procedure

Solid Waste (contaminated

PPE, weigh boats, etc.)
Labeled Hazardous Waste Bag

Place in a designated, sealed

container for hazardous waste.

Liquid Waste (unused

solutions)

Labeled Hazardous Waste

Container

Collect in a compatible, sealed

container labeled with the full

chemical name.

Sharps (needles, scalpels) Sharps Container

Dispose of in a designated

sharps container for hazardous

materials.

Unused/Expired Compound
Original Vial within a

Hazardous Waste Container

Treat as potent chemical waste

and dispose of according to

institutional guidelines.

All waste must be handled by trained personnel and disposed of through a certified hazardous

waste management vendor.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes using an eyewash

station. Seek immediate medical attention.

Inhalation
Move the affected individual to fresh air. Seek

immediate medical attention.

Ingestion

Seek immediate medical attention. Do not

induce vomiting unless directed by medical

personnel.

Minor Spill

Alert others in the area. Wearing appropriate

PPE, contain and clean the spill using a

chemical spill kit. Dispose of all cleanup

materials as hazardous waste.

Major Spill

Evacuate the area and alert others. Contact the

institutional environmental health and safety

(EHS) office immediately.

Mechanism of Action: Glucocorticoid Receptor
Signaling
Mizacorat is a selective glucocorticoid receptor modulator. Glucocorticoid receptors are

transcription factors that, upon ligand binding, translocate to the nucleus and regulate gene

expression. This signaling pathway is central to the anti-inflammatory effects of glucocorticoids.
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Caption: Simplified Glucocorticoid Receptor Signaling Pathway

Experimental Protocol: Safe Weighing and Solution
Preparation of Mizacorat
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This protocol provides a step-by-step guide for the safe handling of Mizacorat powder to

prepare a stock solution.

1. Preparation and Pre-Weighing Setup:

1.1. Ensure all personnel involved have received training on handling potent compounds. 1.2.

Don the appropriate PPE as specified in the table above (Double Nitrile Gloves, Disposable

Gown, Safety Goggles, and N95 Respirator). 1.3. Prepare the work area within a certified

chemical fume hood or a ventilated balance enclosure. 1.4. Cover the work surface with a

disposable absorbent liner. 1.5. Gather all necessary materials: Mizacorat powder, appropriate

solvent, volumetric flask, weigh paper, spatula, and a labeled waste container.

2. Weighing Procedure:

2.1. Tare the analytical balance with the weigh paper inside the ventilated enclosure. 2.2.

Carefully transfer the desired amount of Mizacorat powder onto the weigh paper using a clean

spatula. Minimize any dust generation. 2.3. Record the exact weight of the compound.

3. Solution Preparation:

3.1. Carefully transfer the weighed Mizacorat powder into the volumetric flask. 3.2. Add a small

amount of the appropriate solvent to the flask to wet the powder. 3.3. Gently swirl the flask to

dissolve the compound. Sonication may be used if necessary. 3.4. Once dissolved, add the

solvent to the final volume mark on the volumetric flask. 3.5. Cap the flask and invert several

times to ensure a homogenous solution. 3.6. Label the flask clearly with the compound name,

concentration, solvent, and date of preparation.

4. Post-Procedure Decontamination and Waste Disposal:

4.1. Wipe down the spatula, work surface, and any other equipment with an appropriate

deactivating agent or solvent. 4.2. Dispose of all contaminated disposable items, including

weigh paper, gloves, and the absorbent liner, in the designated hazardous waste container. 4.3.

Remove PPE in the correct order to avoid cross-contamination and dispose of it in the

designated waste stream. 4.4. Wash hands thoroughly with soap and water.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent investigational compound Mizacorat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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